BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Guide: 7-Nitro-1,2,3,4-
tetrahydroquinoline

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 7-Nitro-1,2,3,4-tetrahydroquinoline

Cat. No.: B1295683

CAS Number: 30450-62-5

Authored for: Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 7-Nitro-1,2,3,4-
tetrahydroquinoline, a key intermediate in pharmaceutical synthesis. The document details its
chemical identity, physicochemical properties, a robust synthesis protocol, and safety
information. All quantitative data is presented in structured tables for clarity. Furthermore, this
guide includes detailed experimental methodologies and visual diagrams of the synthesis
pathway and a general characterization workflow to support researchers in their laboratory
work.

Chemical Identity and Properties

7-Nitro-1,2,3,4-tetrahydroquinoline is a derivative of tetrahydroquinoline with a nitro group
substituted at the 7-position of the aromatic ring.[1] This modification significantly influences its
chemical reactivity and potential applications, particularly as a precursor for various bioactive
molecules.[1]

Table 1: Chemical Identifiers
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Identifier

Value

CAS Number

30450-62-5[1][2][3][4]

Molecular Formula

CoH10N202[1][2][5]

Molecular Weight 178.19 g/mol [1][2][3]

IUPAC Name 7-nitro-1,2,3,4-tetrahydroquinoline[2]
Synonyms 1,2,3,4-Tetrahydro-7-nitroquinoline[1]

InChl Key WSWMGHRLUYADNA-UHFFFAOYSA-N[2]
SMILES C1CC2=C(C=C([C=C2)--INVALID-LINK--

[O-INC1[?]

Table 2: Physicochemical Properties

Property

Value

Physical Form

Pale yellow to brown solid or viscous oil.[1][2]

Melting Point 60.0 to 65.0 °C
Solubility Sparingly soluble in water.[1]
Odor Minimal characteristic odor.[1]

Synthesis of 7-Nitro-1,2,3,4-tetrahydroquinoline

The primary method for the synthesis of 7-Nitro-1,2,3,4-tetrahydroquinoline is through the

electrophilic nitration of 1,2,3,4-tetrahydroquinoline.[1][2] This reaction requires careful

temperature control to ensure the selective introduction of the nitro group at the 7-position.[2]

Experimental Protocol: Nitration of 1,2,3,4-

tetrahydroquinoline

This protocol is based on the methodology described in the literature.[2]

Materials:
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e 1,2,3,4-tetrahydroquinoline (10.60 g, 75.60 mmol)

o Concentrated sulfuric acid (45.00 mL)

 Nitric acid (99.5%, 4.80 g, 75.60 mmol)

* Ice/salt bath

e Sodium carbonate

e Dichloromethane

e Magnesium sulfate

o Standard laboratory glassware and equipment

Procedure:

e Cool 30.00 mL of concentrated sulfuric acid to -10 °C in an ice/salt bath.

o Simultaneously, and over a period of 1 hour, add 1,2,3,4-tetrahydroquinoline and a solution
of nitric acid in 15.00 mL of sulfuric acid to the cooled sulfuric acid. Maintain the reaction
temperature below 10 °C throughout the addition.[2]

» After the addition is complete, stir the reaction mixture for 2.5 hours at -5 °C.[2]
o Pour the reaction mixture over ice and neutralize to a pH of 8-9 with sodium carbonate.[2]
o Filter the resulting solid and wash with water.[2]

e Dissolve the solid in dichloromethane, wash the organic phase with water, and dry over
magnesium sulfate.[2]

o Evaporate the solvent to yield 7-Nitro-1,2,3,4-tetrahydroquinoline as a viscous brown oil
(13.70 g, 85% yield, 84% purity).[2]
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Caption: Synthesis of 7-Nitro-1,2,3,4-tetrahydroquinoline.

Applications in Research and Drug Development

7-Nitro-1,2,3,4-tetrahydroquinoline serves as a valuable intermediate in the synthesis of
more complex molecules with potential biological activity.[1] Its primary utility lies in its
subsequent reduction to 7-amino-1,2,3,4-tetrahydroquinoline, which can then be further
functionalized. This pathway is crucial for accessing a range of quinoline derivatives for drug
discovery programs.[2]

Spectroscopic and Analytical Characterization

A comprehensive analysis is essential to confirm the identity and purity of the synthesized
compound. A general workflow for the characterization of 7-Nitro-1,2,3,4-tetrahydroquinoline
is outlined below.
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Synthesized Product

Purification
(e.g., Recrystallization, Chromatography)

NMR Spectroscopy

(*H and 13C) IR Spectroscopy Mass Spectrometry

Purity Assessment
(e.g., HPLC, GC)

Characterized
7-Nitro-1,2,3,4-tetrahydroquinoline

Click to download full resolution via product page
Caption: General workflow for the characterization of the compound.

Safety and Handling

7-Nitro-1,2,3,4-tetrahydroquinoline is classified as a hazardous substance and should be
handled with appropriate safety precautions in a well-ventilated area.

Table 3: GHS Hazard Information
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Hazard Class Category Hazard Statement
Acute Toxicity, Oral Category 3 H301: Toxic if swallowed.[1]
) o H315: Causes skin irritation.[1]
Skin Irritation Category 2 )
o H319: Causes serious eye
Eye Irritation Category 2 o
irritation.[1][4]

Specific target organ toxicity — H335: May cause respiratory

. Category 3 o
single exposure irritation.[1][4]

Personal Protective Equipment (PPE):

o Wear protective gloves, clothing, eye, and face protection.[4]

e Use only outdoors or in a well-ventilated area.[1]

Storage:

o Store in a tightly sealed container in a cool, dry, and well-ventilated place.[1]
o Keep away from strong reducing agents, acids, and bases.[1]

First Aid Measures:

If swallowed: Immediately call a POISON CENTER or doctor/physician. Rinse mouth.

« If on skin: Wash with plenty of soap and water. If skin irritation occurs, get medical
advice/attention.[4]

 If in eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present
and easy to do. Continue rinsing. If eye irritation persists, get medical advice/attention.[4]

« If inhaled: Remove person to fresh air and keep comfortable for breathing. Call a POISON
CENTER or doctor/physician if you feel unwell.[4]
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This product is intended for research use only and is not for diagnostic or therapeutic use.[5] All
handling and disposal should be in accordance with institutional and national safety
regulations. and national safety regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.scbt.com/p/7-nitro-1-2-3-4-tetrahydro-quinoline-30450-62-5
https://www.benchchem.com/product/b1295683?utm_src=pdf-custom-synthesis
https://www.guidechem.com/encyclopedia/7-nitro-1-2-3-4-tetrahydroquin-dic22077.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6246251.htm
https://pubs.rsc.org/en/content/articlehtml/2021/ra/d1ra01480c
https://pubs.rsc.org/en/content/articlehtml/2021/ra/d1ra01480c
https://pubs.rsc.org/en/content/articlehtml/2021/ra/d1ra01480c
https://www.fishersci.co.uk/store/msds?partNumber=15408168&productDescription%3D5GR+7-Nitro-1%2C2%2C3%2C4-tetrahydroquinoline%2C+95%25+5g&countryCode=GB&language=en
https://www.scbt.com/p/7-nitro-1-2-3-4-tetrahydro-quinoline-30450-62-5
https://www.benchchem.com/product/b1295683#7-nitro-1-2-3-4-tetrahydroquinoline-cas-number
https://www.benchchem.com/product/b1295683#7-nitro-1-2-3-4-tetrahydroquinoline-cas-number
https://www.benchchem.com/product/b1295683#7-nitro-1-2-3-4-tetrahydroquinoline-cas-number
https://www.benchchem.com/product/b1295683#7-nitro-1-2-3-4-tetrahydroquinoline-cas-number
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1295683?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1295683?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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